Cas no 845618-04-4 (Piperazine, 1-[5-(methylsulfonyl)-2-pyridinyl]-)

• Product name: Piperazine, 1-[5-(methylsulfonyl)-2-pyridinyl]-
• CAS No: 845618-04-4
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD18261774
• CID: 666903
• PubChem ID: 69041826

Piperazine, 1-[5-(methylsulfonyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[5-(methylsulfonyl)-2-pyridinyl]-
• 1-(5-methylsulfonylpyridin-2-yl)piperazine
• DTXSID60739581
• GIMDSIMOONPMDG-UHFFFAOYSA-N
• 1-[5-(Methanesulfonyl)pyridin-2-yl]piperazine
• 1-(5-methanesulfonylpyridin-2-yl)piperazine
• 1-(5-(methylsulfonyl)pyridin-2-yl)piperazine
• SCHEMBL4514895
• 845618-04-4

• MDL： MFCD18261774
• Inchi： InChI=1S/C10H15N3O2S/c1-16(14,15)9-2-3-10(12-8-9)13-6-4-11-5-7-13/h2-3,8,11H,4-7H2,1H3
• InChI Key： GIMDSIMOONPMDG-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=CN=C(C=C1)N2CCNCC2

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.7Ų